2,3,4,5,6,7-Hexahydroxyheptanoate

• IUPAC Name: 2,3,4,5,6,7-hexahydroxyheptanoate
• InChI: InChI=1S/C7H14O8/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15/h2-6,8-13H,1H2,(H,14,15)/p-1
• InChI Key: KWMLJOLKUYYJFJ-UHFFFAOYSA-M
• Canonical SMILES: C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O
• Molecular Formula: C7H13O8-
• Molecular Weight: 225.17 g/mol

Description

2,3,4,5,6,7-Hexahydroxyheptanoate is a polyhydroxy carboxylate anion derived from 2,3,4,5,6,7-hexahydroxyheptanoic acid. It is commonly found in salt forms, such as sodium, calcium, or magnesium salts, which are used in pharmaceuticals, cosmetics, and industrial applications due to their hydrophilic nature and chelating properties. The compound’s structure features seven hydroxyl groups and a carboxylate group, contributing to its high polarity and water solubility .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP	Solubility	Key Structural Features
Sodium Glucoheptonate	C₇H₁₃NaO₈ (anhydrous)	248.16	-5.47	Freely soluble	Sodium salt; (2R,3R,4S,5R,6R) configuration
Calcium Glucoheptonate	C₁₄H₂₂CaO₁₆	434.38 (anhydrous)	N/A	Moderately soluble	Calcium salt; 2:1 stoichiometry (acid:Ca)
Magnesium Glucoheptonate	C₁₄H₂₆MgO₁₆	474.65	N/A	Poorly soluble	Magnesium salt; divalent cation binding
Free Acid Form	C₇H₁₄O₈	226.18	-5.60*	Highly hydrophilic	(2S,3R,4R,5S,6R) stereoisomer

*Note: LogP values for calcium and magnesium salts are unavailable but expected to be lower (more hydrophilic) than the free acid due to ionic interactions.

Key Observations:

• Cation Influence: Sodium salts exhibit higher water solubility compared to calcium and magnesium salts due to monovalent vs. divalent cation interactions .
• Stereochemistry : The free acid exists in multiple stereoisomeric forms (e.g., 2S,3R,4R,5S,6R vs. 2R,3R,4S,5R,6R in sodium salt), which may affect biological activity and stability .
• Hydrophilicity : All derivatives have negative LogP values, indicating strong hydrophilicity. The free acid has a LogP of -5.60, while sodium glucoheptonate ranges from -5.47 to -5.60 .

Key Observations:

• Pharmaceutical Use : Sodium and calcium salts are prioritized for drug formulations due to their biocompatibility. Calcium glucoheptonate is explicitly used as an active pharmaceutical ingredient (API) .
• Industrial Use : Sodium glucoheptonate’s high solubility makes it suitable for industrial chelation, while magnesium derivatives are niche in cosmetics .

Key Observations:

• Storage : Calcium salts require refrigeration, likely due to lower stability in aqueous solutions compared to sodium salts .